Cas no 894015-43-1 (1-(3-chlorophenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(3-chlorophenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894015-43-1
• MF: C₁₇H₁₅ClFN₃O₂
• MW: 347.771306276321
• CID: 5512099
• Update Time: 2025-10-30

1-(3-chlorophenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]urea
• 1-(3-chlorophenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C17H15ClFN3O2/c18-11-2-1-3-13(8-11)20-17(24)21-14-9-16(23)22(10-14)15-6-4-12(19)5-7-15/h1-8,14H,9-10H2,(H2,20,21,24)
• InChI Key： FZPKDLVEPYRJEB-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)C(NC1CC(=O)N(C2=CC=C(F)C=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-chlorophenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea

1-(3-Chlorophenyl)-3-1-(4-Fluorophenyl)-5-Oxopyrrolidin-3-Ylurea: A Comprehensive Overview

The compound with CAS No 894015-43-1, commonly referred to as 1-(3-chlorophenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a urea functional group and a pyrrolidinone ring system substituted with chloro and fluoro aromatic groups. These features contribute to its potential applications in drug development, particularly in the design of bioactive molecules with tailored pharmacological properties.

Recent studies have highlighted the importance of pyrrolidinone derivatives in medicinal chemistry due to their ability to modulate enzyme activity and cellular signaling pathways. The chlorophenyl and fluorophenyl substituents in this compound are known to enhance its lipophilicity, which is a critical factor for drug absorption and bioavailability. Furthermore, the urea group is a well-known motif in pharmaceuticals, often involved in hydrogen bonding interactions that can stabilize protein-ligand complexes.

One of the most promising applications of 1-(3-chlorophenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea lies in its potential as a lead compound for the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against several kinases, making it a valuable starting point for further optimization.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The pyrrolidinone ring system is known to form stable amide bonds, which can be utilized in the synthesis of polymeric materials with tailored mechanical and thermal properties. Researchers have investigated the use of this compound as a building block for self-healing polymers, which have potential applications in advanced coatings and biomedical devices.

The synthesis of 1-(3-chlorophenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea involves a multi-step process that typically begins with the preparation of the pyrrolidinone core. This is followed by nucleophilic substitution reactions to introduce the chlorophenyl and fluorophenyl groups. The final step involves coupling reactions to install the urea functionality. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of this compound for both research and industrial purposes.

From an environmental standpoint, there is growing interest in understanding the ecological impact of compounds like CAS No 894015-43-1. Studies have shown that while this compound exhibits low acute toxicity, its long-term effects on aquatic ecosystems remain under investigation. Regulatory agencies are encouraging the development of greener synthesis routes and biodegradable derivatives to minimize environmental risks associated with its use.

In conclusion, 1-(3-chlorophenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic methodologies and pharmacological research, positions it as a key player in the development of novel therapeutic agents and advanced materials. As research continues to uncover new insights into its properties and potential uses, this compound is expected to remain at the forefront of scientific innovation.